1-(2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-3-[(3R)-oxolan-3-yl]urea

• IUPAC Name: 1-(2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-3-[(3R)-oxolan-3-yl]urea
• InChI: InChI=1S/C16H21BrN2O2/c17-12-5-6-14-11(9-12)3-1-2-4-15(14)19-16(20)18-13-7-8-21-10-13/h5-6,9,13,15H,1-4,7-8,10H2,(H2,18,19,20)/t13-,15?/m1/s1
• InChI Key: CMHFGRODKQRRCN-AFYYWNPRSA-N
• Canonical SMILES: C1CCC2=C(C=CC(=C2)Br)C(C1)NC(=O)NC3CCOC3
• Isomeric SMILES: C1CCC2=C(C=CC(=C2)Br)C(C1)NC(=O)N[C@@H]3CCOC3
• Molecular Formula: C16H21BrN2O2
• Molecular Weight: 353.25 g/mol

Description

1-(2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-3-[(3R)-oxolan-3-yl]urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-(2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-3-[(3R)-oxolan-3-yl]urea is not fully understood. However, it has been suggested that this compound may exert its antitumor effects by inhibiting the activity of certain enzymes involved in cell growth and division. Additionally, it has been proposed that this compound may act as an antioxidant, protecting cells from oxidative stress and damage.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells, while leaving normal cells unharmed. Additionally, it has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-3-[(3R)-oxolan-3-yl]urea in lab experiments is its ability to selectively target cancer cells, while leaving normal cells unharmed. This makes it a potentially valuable therapeutic agent for the treatment of cancer. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-(2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-3-[(3R)-oxolan-3-yl]urea. One area of interest is the development of more efficient synthesis methods for this compound, which could help to make it more widely available for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of this compound, which could lead to the development of more effective therapeutic agents for the treatment of cancer and neurodegenerative diseases. Finally, there is a need for more extensive in vivo studies to evaluate the safety and efficacy of this compound in animal models.

Synthesis Methods

The synthesis of 1-(2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-3-[(3R)-oxolan-3-yl]urea involves the reaction of 2-bromo-1,4-dimethoxybenzene with cyclohexanone in the presence of sodium hydroxide to form 2-bromo-1-(cyclohexylmethyl)-4,5-dimethoxybenzene. The resulting compound is then reacted with diethyl carbonate and potassium carbonate to form this compound.

Scientific Research Applications

1-(2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)-3-[(3R)-oxolan-3-yl]urea has been studied for its potential applications in various fields of research. In the field of medicinal chemistry, this compound has been investigated as a potential antitumor agent due to its ability to inhibit the growth of cancer cells. Additionally, it has been studied as a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.